Cas no 1108-80-1 (1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one)
1108-80-1 structure
Product Name:1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one
CAS No:1108-80-1
MF:C26H26O7
MW:450.480448246002
CID:5230501
PubChem ID:12405147
Update Time:2025-07-31
1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-
- 1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one
-
- Inchi: 1S/C26H26O7/c1-29-22-14-17(11-13-21(22)33-16-18-8-6-5-7-9-18)10-12-19(27)24-20(28)15-23(30-2)25(31-3)26(24)32-4/h5-15,28H,16H2,1-4H3
- InChI Key: RWVYVBJBUNEHLP-UHFFFAOYSA-N
- SMILES: C(C1=C(O)C=C(OC)C(OC)=C1OC)(=O)C=CC1=CC=C(OCC2=CC=CC=C2)C(OC)=C1
Computed Properties
- Exact Mass: 450.16785316g/mol
- Monoisotopic Mass: 450.16785316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 83.4Ų
1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H945580-250mg |
1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one |
1108-80-1 | 250mg |
$259.00 | 2023-05-18 | ||
| TRC | H945580-500mg |
1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one |
1108-80-1 | 500mg |
$477.00 | 2023-05-18 | ||
| TRC | H945580-1g |
1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one |
1108-80-1 | 1g |
$ 1200.00 | 2023-09-07 | ||
| TRC | H945580-2.5g |
1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one |
1108-80-1 | 2.5g |
$2004.00 | 2023-05-18 | ||
| TRC | H945580-1000mg |
1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one |
1108-80-1 | 1g |
$919.00 | 2023-05-18 |
1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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